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Compound of Interest

Compound Name: Quinolactacin C

Cat. No.: B1245743 Get Quote

Researchers and drug development professionals handling Quinolactacin C must adhere to

rigorous safety protocols for its disposal to ensure personnel safety and environmental

compliance. In the absence of a specific Safety Data Sheet (SDS) for Quinolactacin C, a

conservative approach based on the known properties of quinolone compounds and general

principles of chemical waste management is imperative.

Quinolactacin C, a novel quinolone compound isolated from Penicillium sp., requires careful

handling due to its bioactive nature.[1] As with any research chemical, proper disposal is a

critical component of the laboratory workflow to mitigate risks. All waste material must be

disposed of in accordance with national and local regulations.

Chemical and Physical Properties
A summary of the known physicochemical properties of Quinolactacin C is provided below.

This information is crucial for a preliminary risk assessment.

Property Value Reference

Molecular Formula C16H18N2O3 [1]

Appearance Solid (form not specified)

Solubility

Soluble in ethanol, methanol,

DMF, or DMSO; Poor water

solubility.

[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1245743?utm_src=pdf-interest
https://www.benchchem.com/product/b1245743?utm_src=pdf-body
https://www.benchchem.com/product/b1245743?utm_src=pdf-body
https://www.benchchem.com/product/b1245743?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11213285/
https://www.benchchem.com/product/b1245743?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11213285/
https://www.bocsci.com/product/quinolactacin-a1-cas-815576-68-2-476342.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Procedures
Waste contaminated with Quinolactacin C should be treated as hazardous chemical waste.

The following steps provide a general framework for its proper disposal.

1. Personal Protective Equipment (PPE): Before handling Quinolactacin C for disposal,

ensure appropriate PPE is worn, including safety glasses, impervious gloves (such as nitrile

rubber with a minimum layer thickness of 0.11 mm), and a lab coat.

2. Waste Segregation:

Solid Waste: Collect solid Quinolactacin C, contaminated consumables (e.g., weigh boats,

pipette tips, gloves), and any spill cleanup materials in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Solutions containing Quinolactacin C should be collected in a separate,

sealed, and properly labeled hazardous waste container. Do not mix with other incompatible

waste streams. Avoid letting the product enter drains.

3. Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name "Quinolactacin C," and the approximate concentration and quantity.

4. Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials, until collection by environmental health and safety (EHS)

personnel.

5. Disposal Request: Follow your institution's specific procedures for chemical waste disposal,

which typically involves submitting a request for waste pickup through your EHS department.

Experimental Workflow for Disposal
The following diagram outlines the decision-making process and workflow for the safe disposal

of Quinolactacin C.
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Quinolactacin C Disposal Workflow

In all handling and disposal activities, it is crucial to work in a well-ventilated area, such as

under a chemical fume hood, to avoid inhalation of any dust or aerosols. In case of accidental

exposure, follow standard first aid procedures and seek immediate medical attention. For spills,

evacuate the area, prevent the material from entering drains, and follow your institution's spill

cleanup protocol for hazardous materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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